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Introduction
Barium monoxide (BaO) is a highly effective, albeit hazardous, drying agent for specific

organic solvents. Its strong basicity and high reactivity with water make it suitable for drying

non-acidic solvents, particularly organic bases and some polar aprotic solvents where other

common drying agents may be less effective or cause undesirable side reactions. This

document provides detailed application notes, experimental protocols, and safety guidelines for

the use of barium monoxide as a solvent drying agent in a research and development setting.

Mechanism of Action
Barium monoxide is a basic oxide that reacts exothermically and irreversibly with water to

form barium hydroxide (Ba(OH)₂), a solid that is insoluble in most organic solvents. This

reaction effectively removes water from the solvent.

Reaction: BaO(s) + H₂O(l) → Ba(OH)₂(s)

The solid barium hydroxide can then be easily separated from the dried solvent by decantation

or filtration.

Applications
Barium monoxide is particularly useful for drying:
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Organic Bases: Such as pyridine and its derivatives.

Polar Aprotic Solvents: Including dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).

[1][2]

Certain Alcohols and Amines: Although it may not dry them completely.[2]

It is crucial to note that barium monoxide is not suitable for drying acidic compounds, esters,

or ketones, as its basicity can catalyze decomposition or other unwanted reactions.[1][2] For

instance, in acetone, barium oxide can promote aldol condensation, leading to the formation of

mesityl oxide.[3]

Quantitative Efficiency Data
The efficiency of a drying agent is determined by the residual water content in the solvent after

treatment. The following tables summarize the performance of barium monoxide in drying

various solvents, with comparative data for other common drying agents. The data is primarily

sourced from studies by Burfield and Smithers, who utilized a sensitive radiotracer method with

tritiated water for analysis.[3]

Table 1: Drying of Acetone[3]

Drying Agent Initial Water Content (ppm)
Residual Water Content
(ppm) after 24h

Barium Oxide 2710 1870

Boric Anhydride 2890
18 (stirred, distilled, and

sequentially dried)

3Å Molecular Sieves 2710 152

Anhydrous CuSO₄ 2710 972

Note: The high residual water content with BaO in acetone is attributed to base-catalyzed self-

condensation of acetone, which produces water.[3]

Table 2: Drying of Dimethyl Sulfoxide (DMSO)[3]
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Drying Agent
Initial Water
Content (ppm)

Residual Water
Content (ppm) after
6h

Residual Water
Content (ppm) after
24h

Barium Oxide 2860 ~2500 (initial drying)
>2500 (apparent

increase)

4Å Molecular Sieves 2860 978 471

Calcium Hydride 2860 ~2000 ~1500

Calcium Oxide 2860 ~2600 ~2500

*Note: For DMSO, basic desiccants like barium oxide can cause a base-catalyzed exchange

between the acidic α-protons of DMSO and the labeled water, leading to an apparent increase

in water content over time with the radiotracer method.[3]

Table 3: Drying of Pyridine

Drying Agent
Residual Water Content (ppm) after 24h
(5% w/v)

Barium Oxide 30-50

Source: Advanced Practical Organic Chemistry, 1990.[1]

Experimental Protocols
General Safety Precautions
Extreme caution must be exercised when handling barium monoxide.

Toxicity: Barium monoxide is highly toxic if ingested or inhaled and is corrosive.[4] It can

cause severe irritation to the skin, eyes, and respiratory tract.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., neoprene), and chemical safety goggles.[5] Work in a well-

ventilated fume hood.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chem.tamu.edu/rgroup/gladysz/documents/nmr6.pdf
https://www.scribd.com/document/673829644/Advanced-Practical-Organic-Chemistry-Purification-and-Drying-of-Solvents-1990
https://www.benchchem.com/product/b8528367?utm_src=pdf-body
https://www.benchchem.com/product/b8528367?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jo00414a038
https://www.researchgate.net/publication/230453728_Desiccant_efficiency_in_solvent_and_reagent_drying_8_molecular_sieve_column_drying_of_95_ethanol_An_application_of_hygrometry_to_the_assay_of_solvent_water_content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8528367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Avoid creating dust. Handle under an inert atmosphere (e.g., nitrogen or argon) if

the solvent is particularly sensitive to air and moisture.[6]

Spills: In case of a spill, do not use water.[5] Carefully collect the dry powder in a sealed

container for hazardous waste disposal.

First Aid: In case of skin contact, brush off the powder and then flush with copious amounts

of water. For eye contact, flush with water for at least 15 minutes and seek immediate

medical attention. If inhaled, move to fresh air. If ingested, seek immediate medical attention.

[5]

Protocol for Drying Organic Solvents with Barium
Monoxide
This protocol is a general guideline and may need to be adapted for specific solvents and

desired levels of dryness.

Materials:

Solvent to be dried

Anhydrous Barium Oxide (reagent grade)

Anhydrous collection flask with a septum or stopcock

Magnetic stirrer and stir bar

Inert gas supply (e.g., nitrogen or argon), if necessary

Filtration apparatus (e.g., cannula, filter funnel with glass wool or filter paper)

Procedure:

Pre-drying (Optional but Recommended): For solvents with high water content, pre-dry with

a less reactive agent like anhydrous magnesium sulfate or sodium sulfate to remove the bulk

of the water. This will reduce the amount of barium monoxide needed and minimize the

heat generated.
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Dispensing Barium Monoxide: In a fume hood, carefully weigh the required amount of

barium monoxide. A typical loading is 5% (w/v).

Drying Process:

Place the solvent to be dried in a clean, dry flask equipped with a magnetic stir bar.

Under a blanket of inert gas (if required), add the barium monoxide to the solvent.

Seal the flask and stir the mixture at room temperature. For many solvents, drying is

allowed to proceed overnight (12-24 hours).[1][7]

Separation:

Decantation: Turn off the stirrer and allow the solid barium hydroxide to settle completely.

Carefully decant the dry solvent into the collection flask.

Filtration: For a more complete separation, filter the solvent through a cannula packed with

glass wool or through a filter funnel under an inert atmosphere.

Distillation (for very low water content): For applications requiring extremely dry solvents, the

solvent can be distilled from the barium monoxide/hydroxide mixture under an inert

atmosphere.[2]

Storage: Store the dried solvent over activated molecular sieves (3Å or 4Å) to maintain its

dryness.

Determination of Water Content
The residual water content should be determined to validate the drying process. The Karl

Fischer titration is the gold standard for accurately measuring low levels of water in organic

solvents.

Visualizations
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Barium Monoxide (s)

Barium Hydroxide (s)

+ H₂O

Water (l)

Click to download full resolution via product page

Caption: Reaction of Barium Monoxide with Water.
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Start: Wet Solvent

Optional: Pre-dry with Na₂SO₄ or MgSO₄

Add Barium Monoxide (5% w/v)

Stir Overnight (12-24h)

Separate Solid from Solvent

Decantation

Simple

Filtration

Thorough

Optional: Distillation for Ultra-Dry Solvent

Analyze Water Content (Karl Fischer Titration)

Store over Molecular Sieves

End: Dry Solvent

Click to download full resolution via product page

Caption: Experimental Workflow for Solvent Drying.
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Advantages and Disadvantages of Barium Monoxide
as a Drying Agent
Table 4: Comparison of Barium Monoxide with Other Drying Agents

Feature
Barium
Monoxide

Calcium
Hydride (CaH₂)

Molecular
Sieves (3Å/4Å)

Phosphorus
Pentoxide
(P₄O₁₀)

Efficiency
High for specific

solvents
Very high Very high Extremely high

Capacity High High Moderate High

Speed Moderate Moderate to fast Moderate Fast

Basicity Strongly Basic Basic Neutral Acidic

Safety
Highly Toxic,

Corrosive

Flammable gas

(H₂) produced on

reaction with

water

Generally safe

Corrosive, reacts

violently with

water

Cost Moderate Moderate Moderate High

Ease of Use
Requires careful

handling

Requires careful

handling due to

H₂ evolution

Easy to use
Difficult to handle

(fine powder)

Regenerable No No Yes No

Advantages:

High Efficiency for Specific Solvents: Very effective for drying organic bases like pyridine.[1]

High Capacity: Can remove a significant amount of water.

Irreversible Reaction: The reaction with water is not reversible under normal conditions.

Disadvantages:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b8528367?utm_src=pdf-body
https://www.benchchem.com/product/b8528367?utm_src=pdf-body
https://www.scribd.com/document/673829644/Advanced-Practical-Organic-Chemistry-Purification-and-Drying-of-Solvents-1990
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8528367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High Toxicity: Barium compounds are poisonous.[4]

Strongly Basic: Reacts with acidic solvents and can catalyze side reactions in others (e.g.,

ketones).[1][3]

Safety Hazard: Corrosive and requires stringent safety precautions during handling.[4]

Not Regenerable: Cannot be reused after reaction with water.

Conclusion
Barium monoxide is a powerful drying agent for a niche set of organic solvents, particularly

organic bases. Its high efficiency and capacity are advantageous, but these benefits are

coupled with significant safety hazards due to its high toxicity and basicity. Therefore, its use

should be restricted to situations where other, safer drying agents are ineffective. Strict

adherence to safety protocols is paramount when working with barium monoxide. For many

applications, safer alternatives like activated molecular sieves or calcium hydride may be

preferable. The choice of drying agent should always be made after careful consideration of the

solvent's properties, the required level of dryness, and the associated safety risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Barium Monoxide: Application Notes and Protocols for
Solvent Drying]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8528367#barium-monoxide-as-a-drying-agent-for-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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